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Compound of Interest

Compound Name:
3-Bromonaphthalene-2-carboxylic

acid

Cat. No.: B1281020 Get Quote

Technical Guide: 3-Bromonaphthalene-2-
carboxylic Acid
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the core physical properties of 3-
Bromonaphthalene-2-carboxylic acid. It includes a summary of its quantitative data, detailed

experimental protocols for property determination, and a visualization of a key synthetic

pathway.

Core Physical Properties
3-Bromonaphthalene-2-carboxylic acid is an organic compound featuring a naphthalene

backbone substituted with both a bromine atom and a carboxylic acid group. These functional

groups significantly influence its chemical behavior, making it a valuable intermediate in organic

synthesis, particularly in medicinal chemistry and materials science.

Quantitative Data Summary
The physical properties of 3-Bromonaphthalene-2-carboxylic acid are summarized in the

table below.
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Property Value Source

CAS Number 20717-80-0 [1]

Molecular Formula C₁₁H₇BrO₂ [1][2]

Molecular Weight 251.08 g/mol

Appearance Solid at room temperature

Solubility
Soluble in organic solvents;

limited solubility in water.
N/A

Melting Point
Data not available in the

searched literature.
N/A

Experimental Protocols
Detailed methodologies for determining key physical properties are crucial for reproducible

research. The following sections outline standard protocols for measuring the melting point and

solubility of solid organic compounds like 3-Bromonaphthalene-2-carboxylic acid.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity.[3] A sharp melting range

typically signifies a pure compound, while a broad and depressed range suggests the presence

of impurities.[3][4]

Protocol: Thiele Tube Method

Sample Preparation: A small amount of the dry 3-Bromonaphthalene-2-carboxylic acid is

finely powdered.[5] The open end of a capillary tube is pressed into the powder. The tube is

then tapped gently to pack the solid into the closed end, aiming for a sample height of 1-2

mm.[2][5]

Apparatus Setup: The capillary tube is attached to a calibrated thermometer using a rubber

band or thread, ensuring the sample is level with the thermometer bulb.[2][3] The assembly

is then placed in a Thiele tube filled with a high-boiling point liquid, such as mineral or

silicone oil.[3]
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Heating: The side arm of the Thiele tube is heated gently with a Bunsen burner.[3] This

design promotes convection currents, ensuring uniform heat distribution throughout the oil

bath.[3] The heating rate should be slow, approximately 1-2°C per minute, especially near

the expected melting point.[3]

Observation and Recording: The temperature at which the solid first begins to liquefy is

recorded as the start of the melting range. The temperature at which the last crystal

disappears is recorded as the end of the range.[4][5] For accurate results, at least two

careful determinations should be performed.[4]

Solubility Determination
Understanding a compound's solubility is fundamental for its application in synthesis,

purification, and formulation.

Protocol: Qualitative Solubility Testing

Solvent Selection: A range of solvents should be used to classify the compound's solubility

based on polarity and reactivity. Standard solvents include water, 5% NaOH solution, 5%

NaHCO₃ solution, 5% HCl solution, and organic solvents like hexane or diethyl ether.[1][6]

Sample Preparation: Approximately 25 mg of 3-Bromonaphthalene-2-carboxylic acid is

placed into a series of clean, dry test tubes.[6]

Solvent Addition and Mixing: To each test tube, 0.75 mL of a single solvent is added in small

portions.[6] After each addition, the test tube is shaken vigorously for 10-60 seconds.[1][6]

Observation: The compound is classified as "soluble" if it dissolves completely, "partially

soluble" if some solid remains, and "insoluble" if no significant dissolution occurs.[1]

Acid-Base Reactivity:

Solubility in 5% NaOH or 5% NaHCO₃ indicates an acidic functional group, as the

carboxylic acid is deprotonated to form a more polar, water-soluble salt.[7]

Solubility in 5% HCl would indicate the presence of a basic functional group (not expected

for this compound).[7]
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The hydrophobic naphthalene structure predicts limited solubility in water, while solubility

is expected in many organic solvents.

Synthetic Workflow Visualization
3-Bromonaphthalene-2-carboxylic acid serves as a precursor in various synthetic routes.

One common reaction is its conversion to the corresponding methyl ester. This process

typically involves two main steps: the activation of the carboxylic acid to form a more reactive

acyl chloride, followed by esterification with methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Bromonaphthalene-2-carboxylic acid physical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281020#3-bromonaphthalene-2-carboxylic-acid-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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